Cas no 361167-77-3 (2-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide
• CAS No: 361167-77-3
• MF: C₁₅H₁₂N₄O₇S₂
• MW: 424.408380508423
• CID: 5980711
• PubChem ID: 4073331
• Update Time: 2025-05-27

2-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)acetamide
• 1-Pyrrolidineacetamide, N-[5-[(4-nitrophenyl)sulfonyl]-2-thiazolyl]-2,5-dioxo-
• Oprea1_506209
• AKOS024577748
• EU-0039159
• SR-01000442339-1
• AB00684312-01
• F0440-0379
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]acetamide
• 361167-77-3
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]acetamide
• SR-01000442339

• Inchi： 1S/C15H12N4O7S2/c20-11(8-18-12(21)5-6-13(18)22)17-15-16-7-14(27-15)28(25,26)10-3-1-9(2-4-10)19(23)24/h1-4,7H,5-6,8H2,(H,16,17,20)
• InChI Key： NCBMYNANTCSZBA-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=NC=C(S(C3=CC=C([N+]([O-])=O)C=C3)(=O)=O)S2)=O)C(=O)CCC1=O

Computed Properties

• Exact Mass: 424.01474108g/mol
• Monoisotopic Mass: 424.01474108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 196Ų

Experimental Properties

• Density: 1.669±0.06 g/cm3(Predicted)
• pka: 6.90±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide

Comprehensive Analysis of 2-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide (CAS No. 361167-77-3)

The compound 2-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide (CAS No. 361167-77-3) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. This molecule, characterized by its unique pyrrolidinone and thiazole moieties, has garnered attention for its potential applications in targeted drug design and enzyme inhibition studies. Its structural complexity, featuring a 4-nitrobenzenesulfonyl group, makes it a valuable intermediate in the synthesis of bioactive compounds.

In recent years, the scientific community has shown growing interest in sulfonamide-based derivatives due to their diverse pharmacological properties. The presence of the nitrobenzenesulfonyl group in this compound aligns with current trends in developing kinase inhibitors and protease-targeting agents. Researchers exploring structure-activity relationships (SAR) often investigate such molecules to optimize binding affinity and selectivity. The thiazole ring, a common pharmacophore in FDA-approved drugs, further enhances the compound's potential for medicinal chemistry applications.

From a synthetic chemistry perspective, CAS 361167-77-3 serves as a versatile building block for heterocyclic compound development. Its N-hydroxysuccinimide (NHS) ester functionality enables efficient conjugation reactions, making it valuable for bioconjugation strategies in antibody-drug conjugate (ADC) research. This aligns with the booming interest in targeted cancer therapies and precision medicine approaches. The compound's electron-withdrawing nitro group also facilitates various nucleophilic substitution reactions, expanding its utility in organic synthesis.

The physicochemical properties of 2-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide contribute to its research applications. With moderate solubility in polar organic solvents and specific hydrogen-bonding capabilities, it demonstrates ideal characteristics for fragment-based drug discovery (FBDD) platforms. These properties are particularly relevant given the pharmaceutical industry's focus on lead compound optimization and molecular docking studies. The compound's molecular weight and logP values place it within the desirable range for potential drug candidates according to Lipinski's rule of five.

Recent publications have highlighted the compound's potential in addressing drug-resistant pathogens, a critical concern in global health. Its thiazole-sulfonamide hybrid structure shows promise against various microbial targets, coinciding with the urgent need for novel antimicrobial agents. Furthermore, computational studies suggest possible activity against inflammatory mediators, making it a candidate for investigation in autoimmune disease research. These multiple potential applications make CAS 361167-77-3 a molecule of significant interdisciplinary interest.

Quality control and analytical characterization of 2-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's distinct chromatographic profile and spectroscopic signatures facilitate its identification and purity assessment. These analytical aspects are crucial given the increasing regulatory emphasis on impurity profiling in pharmaceutical development. Proper handling and storage under controlled conditions ensure the compound's stability for research purposes.

Looking forward, 361167-77-3 represents an important example of how multifunctional heterocycles can address contemporary challenges in drug discovery. Its structural features embody several privileged scaffolds recognized in medicinal chemistry, while its synthetic accessibility supports scalable production for research purposes. As the scientific community continues to explore polypharmacology approaches and multi-target therapeutics, compounds like this will likely play increasingly important roles in bridging chemical space and biological activity.